Cas no 5465-59-8 (Benzenesulfonic acid,4-hydroxy-3-nitro-, barium salt (2:1))
5465-59-8 structure
Product Name:Benzenesulfonic acid,4-hydroxy-3-nitro-, barium salt (2:1)
CAS No:5465-59-8
MF:C6H5BaNO6S
MW:356.498996496201
CID:378840
PubChem ID:54603790
Update Time:2025-04-19
Benzenesulfonic acid,4-hydroxy-3-nitro-, barium salt (2:1) Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonic acid,4-hydroxy-3-nitro-, barium salt (2:1)
- barium(2+),4-hydroxy-3-nitrobenzenesulfonic acid
- NSC-29030
- DTXSID30713732
- barium(2+);4-hydroxy-3-nitrobenzenesulfonic acid
- NSC29030
- 5465-59-8
-
- Inchi: 1S/C6H5NO6S.Ba/c8-6-2-1-4(14(11,12)13)3-5(6)7(9)10;/h1-3,8H,(H,11,12,13);/q;+2
- InChI Key: CHPOXUKRQULKGK-UHFFFAOYSA-N
- SMILES: [Ba+2].S(C1C=CC(=C(C=1)[N+](=O)[O-])O)(=O)(=O)O
Computed Properties
- Exact Mass: 356.889005g/mol
- Monoisotopic Mass: 356.889005g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 314
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 129Ų
Benzenesulfonic acid,4-hydroxy-3-nitro-, barium salt (2:1) Related Literature
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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